Cas no 128311-06-8 ((3S)-N-(1R)-1-Phenylethyl-1-azabicyclo2.2.2octan-3-amine Dihydrochloride)

(3S)-N-(1R)-1-Phenylethyl-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride is a chiral bicyclic amine derivative with a quinuclidine core, commonly utilized in asymmetric synthesis and pharmaceutical research. Its rigid bicyclic structure and stereochemical purity make it a valuable intermediate for developing bioactive compounds, particularly in the synthesis of chiral ligands or catalysts. The dihydrochloride salt form enhances solubility and stability, facilitating handling in synthetic applications. The (3S,1R) configuration ensures high enantioselectivity, which is critical for stereocontrolled reactions. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships in drug discovery. Its well-defined stereochemistry and robust stability under various conditions make it a reliable choice for advanced chemical synthesis.
(3S)-N-(1R)-1-Phenylethyl-1-azabicyclo2.2.2octan-3-amine Dihydrochloride structure
128311-06-8 structure
Product Name:(3S)-N-(1R)-1-Phenylethyl-1-azabicyclo2.2.2octan-3-amine Dihydrochloride
CAS No:128311-06-8
MF:C15H24Cl2N2
MW:303.270462036133
MDL:MFCD18374464
CID:897761
PubChem ID:24872254
Update Time:2025-06-11

(3S)-N-(1R)-1-Phenylethyl-1-azabicyclo2.2.2octan-3-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-N-((S)-1-Phenylethyl)quinuclidin-3-amine dihydrochloride
    • (3S)-N-[(1R)-1-Phenylethyl]-1-azabicyclo[2.2.2]octan-3-amine Dihydrochloride
    • [R-(R*,S*)]-(-)-N-(1-PHENYLETHYL)-1-AZABICYCLO[2.2.2]OCTAN-3-AMINE DIHYDROCHLORIDE
    • (?)-N-(1(R)-Phenylethyl)-1-azabicyclo[2.2.2]octan-3(S)-amine dihydrochloride
    • (3S)-N-[(1R)-1-phenylethyl]-1-azabicyclo[2.2.2]octan-3-amine
    • [R-(R*,S*)]-()-N-(1-Phenylethyl)-1-azabicyclo[2.2.2]octan-3-amine dihydrochloride
    • (R-(R*,S*))-(-)-N-(1-phenylethyl)-1-aza-bicyclo(2
    • (-)-N-(1(R)-Phenylethyl)-1-azabicyclo[2.2.2]octan-3(S)-amine dihydrochloride, 98%
    • (3S)-N-[(1R)-1-phenylethyl]-1-azabicyclo[2.2.2]octan-3-amine;dihydrochloride
    • N-(1-Phenylethyl)-1-azabicyclo[2.2.2]octan-3-amine;dihydrochloride
    • (S)-N-((R)-1-phenylethyl)quinuclidin-3-aMine (dihydrochloride)
    • CS-13387
    • 1-Azabicyclo[2.2.2]octan-3-amine, N-[(1R)-1-phenylethyl]-, hydrochloride (1:2), (3S)-
    • CS-M0944
    • (-)-N-(1(R)-Phenylethyl)-1-azabicyclo[2.2.2]octan-3(S)-amine dihydrochloride
    • SCHEMBL9480731
    • 128311-06-8
    • (R)-N-((S)-1-Phenylethyl)quinuclidin-3-amine 2HCl
    • J-005591
    • AKOS025294263
    • (S)-N-((R)-1-phenylethyl)quinuclidin-3-amine dihydrochloride
    • (3S)-N-(1R)-1-Phenylethyl-1-azabicyclo2.2.2octan-3-amine Dihydrochloride
    • MDL: MFCD18374464
    • Inchi: 1S/C15H22N2.2ClH/c1-12(13-5-3-2-4-6-13)16-15-11-17-9-7-14(15)8-10-17;;/h2-6,12,14-16H,7-11H2,1H3;2*1H/t12-,15-;;/m1../s1
    • InChI Key: BABMCKVVGDIUCA-DGPOFWGLSA-N
    • SMILES: Cl.Cl.N12CCC(CC1)[C@@H](C2)N[C@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 302.13192
  • Monoisotopic Mass: 302.1316542g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3

Experimental Properties

  • Melting Point: 285 °C (dec.) (lit.)
  • PSA: 15.27
  • Optical Activity: [α]22/D −2°, c = 2 in chloroform

(3S)-N-(1R)-1-Phenylethyl-1-azabicyclo2.2.2octan-3-amine Dihydrochloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

(3S)-N-(1R)-1-Phenylethyl-1-azabicyclo2.2.2octan-3-amine Dihydrochloride Pricemore >>

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Additional information on (3S)-N-(1R)-1-Phenylethyl-1-azabicyclo2.2.2octan-3-amine Dihydrochloride

Compound Introduction: (3S)-N-(1R)-1-Phenylethyl-1-azabicyclo[2.2.2]octan-3-amine Dihydrochloride (CAS No. 128311-06-8)

(3S)-N-(1R)-1-Phenylethyl-1-azabicyclo[2.2.2]octan-3-amine Dihydrochloride, identified by its CAS number 128311-06-8, is a sophisticated organic compound with a distinct bicyclic structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which are known for their unique spatial arrangement and potential biological activity. The presence of chiral centers in its molecular framework makes it a subject of interest for stereochemical studies and the development of enantiomerically pure drugs.

The molecular structure of this compound features a seven-membered nitrogen-containing heterocycle fused with a six-membered carbon ring, forming a bicyclo[2.2.2]octane system. The stereochemistry at the azabicyclo core is crucial, with the specific configuration at the (3S) and (1R) positions influencing its pharmacological properties. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies.

In recent years, there has been growing interest in azabicycloalkanes due to their potential as pharmacophores in drug design. The rigid bicyclic scaffold provides stability and specificity, while the nitrogen atom can form hydrogen bonds or interact with biological targets. Research has shown that compounds with this structural motif exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and central nervous system effects.

One of the most compelling aspects of (3S)-N-(1R)-1-Phenylethyl-1-azabicyclo[2.2.2]octan-3-amine Dihydrochloride is its potential as a building block for more complex molecules. Medicinal chemists have leveraged its scaffold to design novel derivatives with enhanced potency and selectivity. For instance, modifications at the phenylethyl side chain or the nitrogen substituents can fine-tune the compound's interaction with biological targets, leading to improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic reactions, including ring formation and stereoselective transformations. Advanced synthetic methodologies such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the progress in synthetic organic chemistry.

Recent studies have explored the pharmacological properties of (3S)-N-(1R)-1-Phenylethyl-1-azabicyclo[2.2.2]octan-3-amine Dihydrochloride in various disease models. Preclinical investigations have revealed promising results in terms of modulating neurotransmitter pathways, which could make it a valuable candidate for treating neurological disorders such as depression and anxiety. Additionally, its interaction with enzymes and receptors has been studied to understand its mechanism of action and potential side effects.

The compound's stability under different conditions is another critical factor that influences its suitability for pharmaceutical applications. Studies have examined its thermal stability, solubility profile, and compatibility with common excipients used in drug formulations. These parameters are essential for ensuring that the compound maintains its integrity throughout the manufacturing process and remains effective upon administration.

Regulatory considerations also play a significant role in the development of new pharmaceuticals. The safety and efficacy of (3S)-N-(1R)-1-Phenylethyl-1-azabicyclo[2.2.2]octan-3-amine Dihydrochloride must be thoroughly evaluated through rigorous preclinical and clinical trials before it can be approved for medical use. These trials provide critical data on dosing regimens, adverse effects, and long-term outcomes.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict how it interacts with biological targets at the atomic level. These predictions help guide experimental design and optimize drug candidates for better performance.

In conclusion, (3S)-N-(1R)-1-Phenylethyl-1-azabicyclo[2.2.2]octan-3-amine Dihydrochloride is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique properties make it a valuable tool for studying biological mechanisms and developing new therapeutic agents. As research continues to uncover its benefits, this compound is likely to play an increasingly important role in drug discovery and development.

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